Cas no 27121-73-9 (Inositol triphosphate)

• Product Name: Inositol triphosphate
• CAS No: 27121-73-9
• MF: C₆H₉Na₆O₁₅P₃
• MW: 551.986571073532
• CID: 263561
• PubChem ID: 91873655
• Update Time: 2025-04-19

Inositol triphosphate Chemical and Physical Properties

Names and Identifiers

• Inositol triphosphate
• D-MYO-INOSITOL 1,4,5-TRISPHOSPHATE HEXASODIUM SALT
• D-INS 1,4,5-TRISPHOSPHATE HEXASODIUM SALT
• D-MYO-INOSITOL 1,4,5-TRISPHOSPHATE SODIUM SALT
• D-MYO-INOSITOL-1,4,5-TRIPHOSPHATE HEXASODIUM
• D-MYO-INOSITOL-1,4,5-TRISPHOSPHATE 6NA
• IP3 6NA
• IP3 HEXASODIUM
• IP3 HEXASODIUM SALT
• hexasodium;[(1S,2R,3S,4S,5R,6S)-2,3,5-trihydroxy-4,6-diphosphonatooxycyclohexyl] phosphate
• 27121-73-9

• Inchi： 1S/C6H15O15P3.6Na/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12;;;;;;/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18);;;;;;/q;6*+1/p-6/t1-,2+,3+,4-,5-,6-;;;;;;/m0....../s1
• InChI Key： MLMBGBMAFNSCOW-PYBCBHMXSA-H
• SMILES： P(=O)([O-])([O-])O[C@H]1[C@@H]([C@H]([C@H]([C@H]([C@@H]1OP(=O)([O-])[O-])O)O)OP(=O)([O-])[O-])O.[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 551.85400
• Monoisotopic Mass: 551.8540463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 278Ų

Experimental Properties

• Solubility: H2O: soluble
• PSA: 307.38000
• LogP: -0.85440

Inositol triphosphate Security Information

• WGK Germany：3